Cas no 2228696-31-7 (1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine
• CAS No: 2228696-31-7
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 6526805
• PubChem ID: 165851115
• Update Time: 2025-07-25

1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine
• 2228696-31-7
• EN300-1945487

• Inchi： 1S/C9H9F3N2O2/c10-6-2-1-5(3-7(13)9(11)12)4-8(6)14(15)16/h1-2,4,7,9H,3,13H2
• InChI Key： WABMKSOXQBMEER-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=C(C=1)[N+](=O)[O-])F)N)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine

Professional Introduction to Compound with CAS No. 2228696-31-7 and Product Name: 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine

The compound identified by the CAS number 2228696-31-7 and the product name 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development. The unique structural features of this molecule, including its difluoro and nitrophenyl substituents, contribute to its distinctive chemical and biological profile, making it a subject of intense interest among researchers.

Recent studies have highlighted the potential of fluorinated aromatic compounds in modulating biological pathways. The presence of fluorine atoms in the 1,1-difluoro moiety enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the 4-fluoro-3-nitrophenyl group introduces a strong electron-withdrawing effect, influencing the electronic properties of the aromatic ring. This combination of structural elements has been shown to improve binding affinity to biological targets, a key consideration in the development of novel therapeutics.

The propan-2-amine backbone provides a versatile scaffold for further chemical modifications, enabling researchers to fine-tune the pharmacological properties of the compound. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact efficacy and selectivity. The nitro group in the phenyl ring further contributes to the compound's reactivity, allowing for diverse synthetic pathways and functionalization strategies.

In the context of contemporary pharmaceutical research, compounds like 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine are being explored for their potential in treating a range of diseases. For instance, preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The fluorinated aromatic system is known to interact favorably with biological targets due to its ability to mimic natural substrates while maintaining enhanced stability against degradation by metabolic enzymes.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. Modern methodologies involving transition metal catalysis and flow chemistry have enabled more efficient production processes for these sophisticated compounds. The integration of computational modeling has also played a crucial role in predicting and optimizing the properties of 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine, reducing experimental trial-and-error and accelerating the drug discovery pipeline.

One of the most compelling aspects of this compound is its potential as a lead structure for further derivatization. By leveraging structural analogs derived from 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine, researchers can systematically explore different pharmacophoric elements to enhance potency, reduce toxicity, and improve patient compliance. This approach aligns with current trends in drug development, which emphasize personalized medicine and targeted therapies.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. These molecules have been successfully incorporated into numerous FDA-approved drugs due to their favorable pharmacokinetic profiles. The unique electronic properties imparted by fluorine atoms allow for precise control over molecular interactions with biological targets, often leading to improved therapeutic outcomes. The case of 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine exemplifies this trend, showcasing how strategic fluorination can enhance both efficacy and safety.

As research continues to evolve, new applications for this class of compounds are likely to emerge. Advances in analytical techniques such as NMR spectroscopy and mass spectrometry have enhanced our ability to study these molecules at a detailed level, providing insights into their mechanism of action and potential side effects. These tools are essential for understanding how modifications like those seen in 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine influence its biological behavior.

The broader implications of this work extend beyond individual therapeutic applications. By developing novel compounds with well-defined structures and properties, researchers contribute to our fundamental understanding of chemical-biological interactions. This knowledge is crucial for designing next-generation drugs that are more effective and better tolerated by patients. The continued exploration of molecules like 1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-amine represents a significant step forward in this endeavor.

In conclusion,1,1-difluoro-3-(4-fluoro-3-nitrophenyl)propan-2-am ine (CAS No. 2228696-31-7) stands as a testament to the ingenuity and precision inherent in modern chemical biology research. Its unique structural features offer a rich foundation for therapeutic innovation while providing valuable insights into molecular interactions at a fundamental level. As we move forward with more sophisticated synthetic methodologies and computational tools,this compound will undoubtedly continue to inspire new discoveries that benefit human health.